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Compound Name: 4-Cyclohexylphenol

Cat. No.: B075765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Cyclohexylphenol, with the CAS registry number 1131-60-8, is an organic compound

characterized by a phenol ring substituted with a cyclohexyl group at the para position.[1] This

white to light yellow crystalline solid is a versatile intermediate with applications in the synthesis

of polymers, resins, surfactants, pharmaceuticals, and agrochemicals.[2][3] Its chemical

structure, combining both aromatic and aliphatic features, imparts unique properties that are

leveraged in these various industrial and research sectors. This technical guide provides an in-

depth overview of 4-Cyclohexylphenol, including its chemical and physical properties, detailed

synthesis protocols, and a summary of its known applications and biological activities.

Chemical and Physical Properties
A comprehensive summary of the key chemical and physical properties of 4-
Cyclohexylphenol is presented in the table below. This data has been compiled from various

scientific and chemical supplier databases.
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Property Value Reference(s)

CAS Number 1131-60-8 [1]

Molecular Formula C₁₂H₁₆O [1]

Molecular Weight 176.26 g/mol [4]

Appearance
White to light yellow to light

orange powder or crystal
[4]

Melting Point 129.0 to 132.0 °C [4]

Boiling Point 213-215 °C [5]

Solubility in Water 66.66 mg/L at 25 °C [2]

pKa 10.15 ± 0.13 (Predicted) [2]

LogP 3.4399 [6]

EINECS Number 214-465-4 [2]

Synthesis of 4-Cyclohexylphenol
The primary industrial synthesis of 4-Cyclohexylphenol involves the alkylation of phenol with

cyclohexene or cyclohexanol. Several catalytic systems have been developed to optimize the

yield and selectivity for the para-substituted product.

Experimental Protocol: Alkylation of Phenol with
Cyclohexene using a Zeolite Catalyst
This protocol is a generalized procedure based on methodologies described in scientific

literature for the alkylation of phenol over solid acid catalysts like zeolites.[3][7]

Materials:

Phenol

Cyclohexene
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H-Beta Zeolite catalyst

Toluene (solvent)

Nitrogen gas (for inert atmosphere)

Standard laboratory glassware (three-neck round-bottom flask, condenser, thermometer,

magnetic stirrer)

Heating mantle

Procedure:

Set up a three-neck round-bottom flask equipped with a reflux condenser, a thermometer,

and a nitrogen inlet.

Charge the flask with phenol and the H-Beta Zeolite catalyst. The typical molar ratio of

phenol to cyclohexene can range from 1:1 to 5:1, and the catalyst loading is typically 1-10%

by weight relative to phenol.[8][9]

Add toluene as a solvent.

Begin stirring and purge the system with nitrogen gas.

Heat the reaction mixture to the desired temperature, typically between 140-220 °C.[9]

Slowly add cyclohexene to the reaction mixture.

Maintain the reaction at the set temperature with continuous stirring for a period of 2-12

hours.[9]

Monitor the reaction progress using a suitable analytical technique, such as Gas

Chromatography (GC), to determine the conversion of phenol and the selectivity towards 4-
Cyclohexylphenol.

After the reaction is complete, cool the mixture to room temperature.

Separate the catalyst from the reaction mixture by filtration.
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The solvent and unreacted starting materials can be removed by distillation.

The crude product can be purified by recrystallization or column chromatography to yield

pure 4-Cyclohexylphenol.

Logical Workflow for Synthesis:
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Reaction Setup

Reaction

Work-up and Purification

Assemble three-neck flask with condenser, thermometer, and N2 inlet

Charge flask with Phenol, H-Beta Zeolite, and Toluene

Purge with Nitrogen

Heat to 140-220°C

Slowly add Cyclohexene

Maintain temperature and stir for 2-12 hours

Monitor progress by GC Cool to room temperature

Filter to remove catalyst

Distill to remove solvent and unreacted materials

Purify by recrystallization or chromatography

4-Cyclohexylphenol

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Cyclohexylphenol via phenol alkylation.
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Applications of 4-Cyclohexylphenol
While detailed experimental protocols for the industrial applications of 4-Cyclohexylphenol are

often proprietary, the following sections outline the general principles of its use in various fields.

Polymer and Resin Synthesis
4-Cyclohexylphenol is utilized as a monomer in the production of specialty polymers, such as

polycarbonates and phenolic resins.[10][11] The bulky cyclohexyl group can enhance the

thermal stability, mechanical strength, and solubility of the resulting polymers.

General Workflow for Phenolic Resin Synthesis:
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Reactants

Polymerization Process

Curing

4-Cyclohexylphenol

Mix reactants in a reaction vessel

Formaldehyde Acid or Base Catalyst

Heat the mixture to initiate condensation

Condensation reaction occurs, forming a prepolymer

Remove water by-product Add curing agent (e.g., hexamine) for novolacs

Apply heat to crosslink the prepolymer

Cured Phenolic Resin

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of phenolic resins using 4-Cyclohexylphenol.

Surfactants
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The amphiphilic nature of 4-Cyclohexylphenol, possessing a hydrophilic phenolic head and a

hydrophobic cyclohexyl tail, allows it to function as a surfactant or an intermediate in surfactant

synthesis.[2]

Pharmaceutical and Agrochemical Synthesis
4-Cyclohexylphenol serves as a building block in the synthesis of more complex molecules

for the pharmaceutical and agrochemical industries.[2][3] Its structure can be modified to create

a variety of active ingredients. The specific synthetic routes are highly dependent on the target

molecule.

Biological Activity and Signaling Pathways
The biological activity of 4-Cyclohexylphenol is not extensively studied. However, based on

the known effects of other alkylphenols, there is a potential for it to act as an endocrine

disruptor.[12][13] Alkylphenols can mimic the natural hormone estrogen and interact with

estrogen receptors (ERα and ERβ), potentially leading to disruptions in the endocrine system.

[14]

Potential Signaling Pathway Interaction:

While specific studies on 4-Cyclohexylphenol are lacking, a plausible mechanism of action,

based on related compounds, involves its interaction with the estrogen receptor signaling

pathway.

Cytoplasm

Nucleus

4-Cyclohexylphenol Estrogen Receptor (ER)
Binds to

Heat Shock Proteins (HSP)
Dissociates from

ER Dimerization
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Click to download full resolution via product page

Caption: Postulated interaction of 4-Cyclohexylphenol with the estrogen receptor signaling

pathway.

It is crucial to note that this pathway is a hypothesis based on the activity of structurally similar

compounds and requires experimental validation for 4-Cyclohexylphenol.

Safety and Handling
4-Cyclohexylphenol is classified as harmful if swallowed, in contact with skin, or if inhaled.[2]

It can cause skin, eye, and respiratory irritation.[2] Appropriate personal protective equipment,

including gloves, safety glasses, and a respirator, should be used when handling this chemical.

It should be stored in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[5]

Conclusion
4-Cyclohexylphenol is a valuable chemical intermediate with a range of industrial

applications. Its synthesis is well-established, though optimization of catalytic processes

continues to be an area of research. While its use in polymers and other materials is

documented, detailed public information on specific application protocols is limited. The

biological activity of 4-Cyclohexylphenol, particularly its potential as an endocrine disruptor,

warrants further investigation to fully understand its toxicological profile and potential impact on

human health and the environment. This guide provides a foundational understanding for

researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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